
A Comprehensive Technical Guide to Ranitidine
S-oxide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ranitidine S-oxide

Cat. No.: B1678810 Get Quote

This technical guide provides an in-depth overview of Ranitidine S-oxide, a primary metabolite

and impurity of the H₂ receptor antagonist, Ranitidine. The document is intended for

researchers, scientists, and professionals in drug development, offering detailed information on

its chemical identity, properties, and relevant experimental methodologies.

Chemical Identity and Structure
Ranitidine S-oxide is formed through the S-oxidation of ranitidine.[1] It is recognized as a

significant metabolite and is also classified as Ranitidine Related Compound C by the USP and

Ranitidine impurity C by the PhEur.[2]

CAS Number: 73851-70-4[1][2][3]

Systematic IUPAC Name: (E)-N-{2-[({5-[(Dimethylamino)methyl]-2-furyl}methyl)sulfinyl]ethyl}-

N'-methyl-2-nitro-1,1-ethenediamine

Molecular Formula: C₁₃H₂₂N₄O₄S

SMILES String: CN\C(NCCS(=O)Cc1ccc(CN(C)C)o1)=C/--INVALID-LINK--=O

InChI Key: SKHXRNHSZTXSLP-UKTHLTGXSA-N

The chemical structure of Ranitidine S-oxide is characterized by the presence of a sulfinyl

group, which results from the oxidation of the sulfide moiety in the parent ranitidine molecule.
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Physicochemical and Pharmacokinetic Data
The following table summarizes key quantitative data for Ranitidine S-oxide.

Property Value Reference(s)

CAS Number 73851-70-4

Molecular Weight 330.40 g/mol

Appearance Solid

Solubility Soluble in DMSO

Storage Temperature 2-8°C

Metabolic Formation
~1% of a ranitidine dose is

metabolized to S-oxide

Metabolism and Toxicology
Ranitidine S-oxide is a metabolite of ranitidine, formed in humans and other species. The

biotransformation is primarily catalyzed by flavin-containing monooxygenase enzymes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1678810?utm_src=pdf-body-img
https://www.benchchem.com/product/b1678810?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. caymanchem.com [caymanchem.com]

2. Ranitidine S-oxide = 95.0 HPLC, pharmaceutical impurity standard 73851-70-4
[sigmaaldrich.com]

3. scbt.com [scbt.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to Ranitidine S-
oxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678810#ranitidine-s-oxide-cas-number-and-
chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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